Cas no 149646-90-2 (Propanal, 2-phenoxy-,(S)- (9CI))

• Product Name: Propanal, 2-phenoxy-,(S)- (9CI)
• CAS No: 149646-90-2
• MF: C₉H₁₀O₂
• MW: 150.174502849579
• CID: 100147
• PubChem ID: 18656099
• Update Time: 2025-04-18

Propanal, 2-phenoxy-,(S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Propanal, 2-phenoxy-, (S)- (9CI)
• (2S)-2-PHENOXYPROPANAL
• Propanal, 2-phenoxy-, (S)-
• DTXSID801311533
• (S)-2-Phenoxypropanal
• SCHEMBL3276265
• 149646-90-2
• Propanal, 2-phenoxy-,(S)- (9CI)

• Inchi： 1S/C9H10O2/c1-8(7-10)11-9-5-3-2-4-6-9/h2-8H,1H3/t8-/m0/s1
• InChI Key： WIYQCLDTSROCTN-QMMMGPOBSA-N
• SMILES： O(C1C=CC=CC=1)[C@H](C=O)C

Computed Properties

• Exact Mass: 150.0681
• Monoisotopic Mass: 150.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3